2-Butoxyethyl formate

• CAS RN: 20442-04-0
• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 2-butoxyethyl formate
• InChI: InChI=1S/C7H14O3/c1-2-3-4-9-5-6-10-7-8/h7H,2-6H2,1H3
• InChI Key: FAZSOJFTOSWHIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOC=O

Description

2-Butoxyethyl formate is a useful research compound. Its molecular formula is C7H14O3 and its molecular weight is 146.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-n-Butoxyethanol formate was prepared in 96% purity by reaction of 2-n-butoxyethanol with excess formic acid and azeotropic removal of H2O in the presence of chloroform. To 480 g there was added 100 g of a solution consisting of 300 ml CH3I, 20 ml acetic acid, and 0.05 g of Co2 (CO)8. The resultant solution was pumped at 0.17 ml/min to a 25 cc reactor containing 25 cc of Sorbonorit B-3 (same system as Example 6) while CO was simultaneously fed to the reactor at 5 or 7.5 liters/hr. The reactor was operated at elevated temperature and pressure. GLC analyses of liquid effluent collected under various conditions were as follows: